Cas no 2714316-71-7 (Zuclomiphene-d)

• Product Name: Zuclomiphene-d
• CAS No: 2714316-71-7
• MF: C₃₂H₃₆ClNO₈
• MW: 598.083148956299
• CID: 5175335
• PubChem ID: 146681214
• Update Time: 2025-07-18

Zuclomiphene-d Chemical and Physical Properties

Names and Identifiers

• Zuclomiphene-d
• Zuclomiphene (cis-Clomiphene) D4 Citrate
• MS-30628
• G18072
• 2-[4-[(Z)-2-chloro-1,2-diphenylethenyl]phenoxy]-1,1,2,2-tetradeuterio-N,N-diethylethanamine;2-hydroxypropane-1,2,3-tricarboxylic acid
• HY-B1617AS
• Zuclomiphene D4 citrate
• 7619-53-6 (Unlabelled)
• 2714316-71-7
• CS-0131858
• Zuclomiphene D4 (citrate)
• ARD185702D4CI
• ZUCLOMIPHENE-D4 CITRATE
• Zuclomiphene-d4 (citrate)

• Inchi： 1S/C26H28ClNO.C6H8O7/c1-3-28(4-2)19-20-29-24-17-15-22(16-18-24)25(21-11-7-5-8-12-21)26(27)23-13-9-6-10-14-23;7-3(8)1-6(13,5(11)12)2-4(9)10/h5-18H,3-4,19-20H2,1-2H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)
• InChI Key： PYTMYKVIJXPNBD-UHFFFAOYSA-N
• SMILES： C(O)(C(=O)O)(CC(=O)O)CC(=O)O.C(C1C=CC=CC=1)(C1C=CC(OC([H])([H])C([H])([H])N(CC)CC)=CC=1)=C(C1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 601.2380518g/mol
• Monoisotopic Mass: 601.2380518g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 42
• Rotatable Bond Count: 14
• Complexity: 708
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 145Ų

Additional information on Zuclomiphene-d

Recent Advances in Zuclomiphene-d (2714316-71-7) Research: A Comprehensive Review

Zuclomiphene-d (CAS: 2714316-71-7) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. As a deuterated analog of zuclomiphene, this molecule is being investigated for its potential applications in drug development, particularly in the context of selective estrogen receptor modulators (SERMs). The unique properties conferred by deuterium substitution, including improved metabolic stability and pharmacokinetic profiles, have positioned Zuclomiphene-d as a promising candidate for further study.

Recent studies have focused on the synthesis and characterization of Zuclomiphene-d, with particular attention to its isotopic purity and stereochemical configuration. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS), have been employed to ensure the compound's structural integrity. These methodological advancements have enabled researchers to achieve high levels of precision in quantifying Zuclomiphene-d in complex biological matrices, a critical step for subsequent pharmacokinetic and pharmacodynamic evaluations.

In vitro investigations have demonstrated that Zuclomiphene-d maintains the estrogen receptor binding affinity characteristic of its non-deuterated counterpart while exhibiting enhanced metabolic stability. This property is particularly valuable in the development of SERMs with prolonged therapeutic effects and reduced dosing frequencies. Comparative studies between Zuclomiphene-d and zuclomiphene have revealed significant differences in their cytochrome P450-mediated metabolism, suggesting that deuteration may offer a viable strategy for mitigating first-pass metabolism in oral formulations.

The preclinical evaluation of Zuclomiphene-d has yielded promising results in animal models of estrogen-related disorders. Notably, studies in ovariectomized rodent models have shown that Zuclomiphene-d exhibits tissue-selective estrogenic activity, with favorable effects on bone mineral density without significant uterine stimulation. These findings support the potential therapeutic application of Zuclomiphene-d in conditions such as postmenopausal osteoporosis, while potentially avoiding the endometrial proliferation associated with conventional estrogen therapy.

From a pharmaceutical development perspective, recent research has addressed the challenges associated with the large-scale synthesis of Zuclomiphene-d. Novel synthetic routes employing deuterium-labeled precursors have been developed, offering improved yields and scalability compared to traditional hydrogen-deuterium exchange methods. These advancements in synthetic chemistry are crucial for ensuring the consistent quality and availability of Zuclomiphene-d for both research and potential clinical applications.

Looking forward, the research community anticipates that ongoing investigations into Zuclomiphene-d will focus on comprehensive toxicological profiling and further elucidation of its mechanism of action at the molecular level. The compound's unique properties make it an attractive subject for structure-activity relationship studies, which may inform the design of next-generation SERMs with optimized therapeutic profiles. As the body of evidence grows, Zuclomiphene-d represents not only a promising therapeutic candidate but also a valuable tool compound for advancing our understanding of estrogen receptor pharmacology.